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Compound of Interest

Compound Name: 1-Chloro-3-(2-nitrovinyl)benzene

Cat. No.: B042228 Get Quote

An In-depth Technical Guide on the Synthesis of 1-Chloro-3-(2-nitrovinyl)benzene from 3-

Chlorobenzaldehyde

This guide provides a comprehensive overview of the synthesis of 1-Chloro-3-(2-
nitrovinyl)benzene, a valuable chemical intermediate, from 3-chlorobenzaldehyde. The

primary synthetic route discussed is the Henry reaction, a classic C-C bond-forming reaction.

This document is intended for researchers, scientists, and professionals in the field of drug

development and organic synthesis.

Reaction Overview
The synthesis of 1-Chloro-3-(2-nitrovinyl)benzene from 3-chlorobenzaldehyde is most

commonly achieved through a Henry (or nitroaldol) reaction. This reaction involves the base-

catalyzed condensation of 3-chlorobenzaldehyde with nitromethane. The initial product is a β-

nitro alcohol intermediate, which subsequently undergoes dehydration to yield the final product,

(E)-1-Chloro-3-(2-nitrovinyl)benzene.

Quantitative Data Summary
The following table summarizes the key quantitative data associated with the synthesis of

(E)-1-Chloro-3-(2-nitrovinyl)benzene.
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Parameter Value Reference

Molecular Formula C₈H₆ClNO₂ N/A

Molecular Weight 183.59 g/mol N/A

Physical Appearance Yellow viscous oil N/A

Reported Yield 3% N/A

Thin-Layer Chromatography

(TLC)

Rf = 0.33 (10% EtOAc in

hexanes)
N/A

Experimental Protocol
The following is a representative experimental protocol for the synthesis of β-nitrostyrenes via a

Henry reaction, which can be adapted for the synthesis of 1-Chloro-3-(2-nitrovinyl)benzene.

Materials:

3-Chlorobenzaldehyde

Nitromethane

Ammonium acetate

Glacial acetic acid

3 Å Molecular sieves

Sodium carbonate (Na₂CO₃)

Ethyl acetate

Magnesium sulfate (MgSO₄)

Water

Procedure:
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In a round-bottom flask, dissolve 3-chlorobenzaldehyde (1 equivalent) and ammonium

acetate (1 equivalent) in nitromethane (approximately 5 equivalents) and glacial acetic acid.

Add a few 3 Å molecular sieves to the mixture to aid in the removal of water formed during

the reaction.

Reflux the reaction mixture with stirring for 1 hour.

After cooling to room temperature, remove the molecular sieves by filtration.

Neutralize the reaction mixture by adding it to a suspension of sodium carbonate in water.

Extract the aqueous mixture with ethyl acetate.

Combine the organic extracts and dry over anhydrous magnesium sulfate.

Remove the solvent under reduced pressure to yield the crude product.

The crude product may be further purified by column chromatography on silica gel.

Reaction Mechanism and Experimental Workflow
The synthesis of 1-Chloro-3-(2-nitrovinyl)benzene from 3-chlorobenzaldehyde via the Henry

reaction proceeds through a well-established mechanism. The experimental workflow involves

reaction setup, monitoring, workup, and purification.

Caption: Reaction mechanism for the synthesis of 1-Chloro-3-(2-nitrovinyl)benzene.

Caption: General experimental workflow for the synthesis and purification.

Spectroscopic Data
While specific spectroscopic data for 1-Chloro-3-(2-nitrovinyl)benzene is not readily available

in the searched literature, data for the closely related isomer, 1-Chloro-4-(2-nitrovinyl)benzene,

is provided for reference. It is crucial to obtain and analyze the actual spectra for the 3-chloro

isomer for unambiguous characterization.

Reference Data for 1-Chloro-4-(2-nitrovinyl)benzene:
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¹H NMR (400 MHz, CDCl₃) δ (ppm): 7.94 (d, J = 13.7 Hz, 1H), 7.56 (d, J = 13.7 Hz, 1H), 7.48

(d, J = 8.6 Hz, 2H), 7.41 (d, J = 8.6 Hz, 2H).[1]

¹³C{¹H} NMR (101 MHz, CDCl₃) δ (ppm): 138.3, 137.8, 137.5, 130.4, 129.8, 128.6.[1]

Mass Spectrometry (CI) for C₈H₆ClNO₂: m/z = 226, 224 [M+41]⁺, 214, 212 [M+29]⁺, 186,

184 [M+1]⁺, 143, 141.

Note: The provided spectroscopic data is for the 4-chloro isomer and should be used for

comparative purposes only. Actual characterization of 1-Chloro-3-(2-nitrovinyl)benzene
requires obtaining its specific spectral data. High-Resolution Mass Spectrometry (HRMS) would

be essential for confirming the elemental composition of the synthesized product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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